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Compound of Interest

Compound Name: Boc-Met-OSu

cat. No.: B558260

In-Depth Technical Guide to Boc-Met-OSu

This guide provides a comprehensive overview of N-a-tert-Butoxycarbonyl-L-methionine N-
hydroxysuccinimide ester (Boc-Met-OSu), a key reagent in bioconjugation and peptide
synthesis. It is tailored for researchers, scientists, and professionals in the field of drug
development, offering detailed information on its chemical properties, experimental
applications, and relevant biochemical pathways.

Core Properties of Boc-Met-OSu

Boc-Met-OSu is an amine-reactive building block used for the introduction of a protected
methionine residue. The tert-butoxycarbonyl (Boc) group provides a stable protecting group for
the a-amine of methionine, which can be readily removed under acidic conditions. The N-
hydroxysuccinimide (OSu) ester is a highly efficient activating group that reacts with primary
and secondary amines to form stable amide bonds.

Property Value Citations
Molecular Weight 346.40 g/mol [11[2]
Molecular Formula C14H22N206S [2][31[4]
CAS Number 3845-64-5 [3][4]
Appearance Solid

Storage Temperature -20°C
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Experimental Protocols

The primary application of Boc-Met-OSu is in the modification of proteins, peptides, and other
amine-containing molecules. The following protocol outlines a general procedure for the
labeling of a protein with Boc-Met-OSu.

Objective: To conjugate Boc-Met-OSu to primary amines (e.g., lysine residues) on a target
protein.

Materials:

Boc-Met-OSu

Target protein in a suitable buffer (e.g., phosphate-buffered saline (PBS) at pH 7.2-8.0)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Quenching reagent (e.g., Tris or glycine)

Size-exclusion chromatography column for purification
Methodology:

» Reagent Preparation: Dissolve Boc-Met-OSu in a minimal amount of anhydrous DMF or
DMSO to create a stock solution. This should be done immediately before use due to the
hydrolytic instability of the OSu ester.

o Protein Preparation: Ensure the protein solution is free of amine-containing buffers (e.g.,
Tris) that would compete with the labeling reaction. The pH of the reaction buffer should be
between 7.2 and 8.0 to ensure the primary amines of the protein are sufficiently nucleophilic.

o Conjugation Reaction: Add a calculated molar excess of the Boc-Met-OSu stock solution to
the protein solution. The optimal molar ratio will depend on the protein and the desired
degree of labeling and should be determined empirically. Incubate the reaction mixture at
room temperature for 30-60 minutes or at 4°C for 2 hours. Gentle mixing during incubation is
recommended.
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e Quenching: Add a quenching reagent, such as Tris or glycine, to a final concentration of
approximately 50 mM to consume any unreacted Boc-Met-OSu. Incubate for 15-30 minutes
at room temperature.

 Purification: Remove the unreacted Boc-Met-OSu and byproducts by size-exclusion
chromatography. The labeled protein will elute in the initial fractions, while the smaller
molecules will be retained on the column.

o Characterization: The degree of labeling can be determined using various analytical
techniques, such as mass spectrometry (to measure the mass shift) or by cleaving the Boc
group and quantifying the free methionine.

Reaction Workflow

The following diagram illustrates the workflow for the conjugation of Boc-Met-OSu to a protein.

1. Dissolve Boc-Met-OSu
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3. Mix Reagents and 4. Add Quenching > 5. Purify via Size-Exclusion 6. Characterize Labeled
Incubate Buffer (Tris/Glycine) Chromatography Protein (e.g., Mass Spec)

2. Prepare Protein
in Amine-Free Buffer (pH 7.2-8.0)

Click to download full resolution via product page

Boc-Met-OSu Protein Conjugation Workflow

Signaling Pathway Context

While Boc-Met-OSu is a synthetic tool and not directly involved in natural signaling pathways,
the methionine residue it introduces is of significant biological relevance. Methionine is an
essential amino acid that plays a crucial role in protein synthesis and is the precursor for S-
adenosylmethionine (SAM). SAM is a universal methyl group donor involved in the methylation
of DNA, RNA, proteins, and lipids, which are key regulatory events in numerous signaling
pathways, including those governing gene expression and cellular metabolism. The ability to
introduce a protected methionine at specific sites in a protein allows for the study of these
processes with greater control.
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The following diagram illustrates the fundamental reaction of Boc-Met-OSu with a primary
amine on a target molecule.
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Reaction of Boc-Met-OSu with a Primary Amine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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